Cas no 2138061-36-4 (3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride)

• Product Name: 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride
• CAS No: 2138061-36-4
• MF: C₁₁H₁₉ClO₃S
• MW: 266.784761667252
• CID: 6508064
• PubChem ID: 165963054
• Update Time: 2025-05-21

3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride
• EN300-1145138
• 2138061-36-4

• Inchi： 1S/C11H19ClO3S/c12-16(13,14)8-10(9-5-6-9)7-15-11-3-1-2-4-11/h9-11H,1-8H2
• InChI Key： KJPPTCJDIMFSAR-UHFFFAOYSA-N
• SMILES： ClS(CC(COC1CCCC1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 266.0743433g/mol
• Monoisotopic Mass: 266.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride

Comprehensive Overview of 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride (CAS No. 2138061-36-4)

3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride (CAS No. 2138061-36-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclopentyloxy and cyclopropyl functional groups, has garnered attention for its role as a versatile intermediate in the development of bioactive molecules. Researchers and industries are increasingly exploring its potential due to its structural complexity and reactivity, which make it valuable for constructing sulfur-containing compounds.

The growing interest in sulfonyl chlorides like 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride aligns with trends in green chemistry and sustainable synthesis. As the demand for eco-friendly reagents rises, this compound’s efficiency in covalent bond formation and selective functionalization positions it as a candidate for reducing waste in multi-step reactions. Its compatibility with catalysis and ligand design further enhances its appeal in modern drug discovery pipelines.

From a structural perspective, the cyclopropyl moiety in 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride contributes to its steric and electronic properties, enabling precise control over reaction outcomes. This feature is particularly relevant in asymmetric synthesis, where chiral environments are critical. Additionally, the cyclopentyloxy group offers solubility advantages, facilitating its use in diverse solvent systems—a topic frequently searched by chemists optimizing reaction conditions.

In the context of AI-driven drug discovery, compounds like 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride are often highlighted for their scaffold diversity. Computational models increasingly predict their utility in fragment-based drug design, addressing queries about "novel sulfonylating agents" or "building blocks for kinase inhibitors." Such applications underscore its relevance in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

Safety and handling of 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride are also frequently discussed. While not classified as hazardous under standard regulations, proper storage under inert conditions is recommended to maintain its reactivity. This aligns with broader industry searches for "stable sulfonyl chloride derivatives" and "handling moisture-sensitive reagents," reflecting practical concerns in laboratory settings.

Looking ahead, the compound’s potential in bioconjugation and proteomics is being explored. Its ability to modify peptides and proteins positions it as a tool for chemical biology studies, answering queries about "site-specific protein labeling." As interdisciplinary research grows, 3-(cyclopentyloxy)-2-cyclopropylpropane-1-sulfonyl chloride may emerge as a key player in bridging synthetic chemistry and life sciences.